N-cyclopentyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)cyclopropanecarboxamide

• IUPAC Name: N-cyclopentyl-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C17H25N3O/c1-19-16-8-4-7-14(16)15(18-19)11-20(13-5-2-3-6-13)17(21)12-9-10-12/h12-13H,2-11H2,1H3
• InChI Key: TWGMVRHXVRHQSD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCC2)C(=N1)CN(C3CCCC3)C(=O)C4CC4
• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol
• CAS No.: 2034264-18-9

Description

N-cyclopentyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H25N3O and its molecular weight is 287.407. The purity is usually 95%.
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Scientific Research Applications

Synthetic Utility and Chemical Reactions

Cyclopropane and Pyrazole Synthesis

The compound's structural features, such as the cyclopropane and pyrazole rings, are commonly found in medicinal chemistry due to their unique spatial, electronic properties, and high metabolic stability. Direct N-cyclopropylation of cyclic amides and azoles, including pyrazoles, using cyclopropylbismuth reagents showcases an expedient method to introduce the cyclopropyl group onto nitrogen-containing heterocycles, highlighting the compound's relevance in synthesizing nitrogenated pharmaceuticals (Gagnon et al., 2007).

Annulation Strategies

The compound’s synthesis could involve Brönsted acid-mediated annulations or Lewis acid catalyzed reactions, facilitating the construction of pyrazole derivatives from simpler starting materials. These synthetic routes underscore the chemical versatility and potential for generating structurally diverse molecules for further biological evaluation (Xue et al., 2016); (Tomilov et al., 2010).

Potential Biological Activities

Antitumor Activities

Compounds structurally related to the queried molecule, featuring pyrazole derivatives, have been synthesized and evaluated for their antitumor activities. These studies reveal the potential of such compounds to inhibit tumor growth, underscoring their importance in the development of new cancer therapies (Mohareb et al., 2012).

Antimicrobial Activities

Additionally, pyrazole derivatives have shown antimicrobial properties, further highlighting the diverse biological applications of compounds with similar structural frameworks. This suggests potential use cases in developing antimicrobial agents (Abunada et al., 2008).